Cas no 99979-93-8 (4-Pyrimidinol, 2-(mercaptomethyl)- (6CI))

• Product Name: 4-Pyrimidinol, 2-(mercaptomethyl)- (6CI)
• CAS No: 99979-93-8
• MF: C₅H₆N₂OS
• MW: 142.178939342499
• CID: 1003117
• Update Time: 2024-02-06

4-Pyrimidinol, 2-(mercaptomethyl)- (6CI) Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinol, 2-(mercaptomethyl)- (6CI)
• 2-(sulfanylmethyl)-1H-pyrimidin-6-one
• 4(3H)-Pyrimidinone, 2-(mercaptomethyl)-

• Inchi： 1S/C5H6N2OS/c8-5-1-2-6-4(3-9)7-5/h1-2,9H,3H2,(H,6,7,8)
• InChI Key： KSMQYWLTDLMECI-UHFFFAOYSA-N
• SMILES： C1(CS)=NC=CC(=O)N1

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• pka: 7.57±0.25(Predicted)